5-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C11H8F3N3O2/c12-11(13,14)8-3-7(5-1-2-5)16-9-6(10(18)19)4-15-17(8)9/h3-5H,1-2H2,(H,18,19)
• InChI Key: AHOQVWZLSOACNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C=NN3C(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C11H8F3N3O2
• Molecular Weight: 271.19 g/mol
• CAS No.: 861408-98-2

Description

5-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8F3N3O2 and its molecular weight is 271.199. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• A study by Liu et al. (2016) reported the synthesis of a compound related to 5-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, highlighting its effective inhibition on the proliferation of some cancer cell lines (Liu et al., 2016).
• Jismy et al. (2020) described an efficient synthesis method for various derivatives of the compound, including a concise methodology to create trifluoromethylated analogues of potent Pim1 kinase inhibitors (Jismy et al., 2020).

Antitumor Activities

• Research by Xin (2012) focused on the synthesis of a similar compound, investigating its antitumor activities and concluding that the compound displays good antitumor activities (Xin, 2012).

Photophysical Properties

• A study by Stefanello et al. (2022) explored the photophysical properties of a series of trifluoromethylated pyrazolo[1,5-a]pyrimidines, observing interesting results in both solid state and solution phases (Stefanello et al., 2022).

Biological and Medicinal Applications

• Shiota et al. (1999) reported on pyrazolo[1,5-a]pyrimidine derivatives, highlighting their potent in vitro antagonistic properties against angiotensin II and their potential as oral antihypertensive agents (Shiota et al., 1999).
• Abdallah and Elgemeie (2022) synthesized novel pyrazolo[1,5-a]pyrimidines, aiming to develop new antimicrobial agents. Their study included an evaluation of the compounds' antimicrobial activities and molecular docking studies (Abdallah & Elgemeie, 2022).

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the search results, it is known that pyrazolo[1,5-a]pyrimidine derivatives have diverse biological activities, including antibacterial, cytotoxic, antifungal, and antitumor activities.